Cas no 1388056-60-7 (4-chloro-2-ethyl-7-methylthieno3,2-dpyrimidine)

• Product Name: 4-chloro-2-ethyl-7-methylthieno3,2-dpyrimidine
• CAS No: 1388056-60-7
• MF: C₉H₉ClN₂S
• MW: 212.699159383774
• CID: 4596213
• PubChem ID: 130051346
• Update Time: 2025-10-29

4-chloro-2-ethyl-7-methylthieno3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-ethyl-7-methylthieno[3,2-d]pyrimidine
• 4-chloro-2-ethyl-7-methylthieno3,2-dpyrimidine

• Inchi： 1S/C9H9ClN2S/c1-3-6-11-7-5(2)4-13-8(7)9(10)12-6/h4H,3H2,1-2H3
• InChI Key： RDWCQBKHSLIARC-UHFFFAOYSA-N
• SMILES： C1(CC)=NC(Cl)=C2SC=C(C)C2=N1

Computed Properties

• Exact Mass: 212.0174972g/mol
• Monoisotopic Mass: 212.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-chloro-2-ethyl-7-methylthieno3,2-dpyrimidine

4-Chloro-2-Ethyl-7-Methylthieno[3,2-D]Pyrimidine: A Comprehensive Overview

4-Chloro-2-Ethyl-7-Methylthieno[3,2-D]Pyrimidine, also known by its CAS registry number 1388056-60-7, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of thienopyrimidines, which are heterocyclic aromatic compounds combining a thiophene ring fused with a pyrimidine ring. The presence of substituents such as chlorine, ethyl, and methyl groups at specific positions imparts unique chemical and physical properties to this compound, making it a subject of intense research interest.

The structural uniqueness of 4-Chloro-2-Ethyl-7-Methylthieno[3,2-D]Pyrimidine lies in its thienopyrimidine core. The fusion of the thiophene and pyrimidine rings creates a rigid aromatic system that is both electron-deficient and capable of participating in various chemical reactions. The chlorine atom at position 4 introduces electron-withdrawing effects, while the ethyl and methyl groups at positions 2 and 7, respectively, provide steric bulk and influence the compound's solubility and reactivity. These features make it an ideal candidate for exploring diverse chemical transformations and applications.

Recent studies have highlighted the potential of 4-Chloro-2-Ethyl-7-Methylthieno[3,2-D]Pyrimidine in drug discovery. Researchers have investigated its role as a building block for constructing bioactive molecules targeting various therapeutic areas. For instance, its ability to form hydrogen bonds and engage in π–π interactions makes it a promising scaffold for designing inhibitors of protein kinases, which are critical targets in oncology. Additionally, its thienopyrimidine core has been shown to exhibit moderate to high binding affinity towards certain G-protein coupled receptors (GPCRs), further underscoring its potential in medicinal chemistry.

In terms of synthesis, the preparation of 4-Chloro-2-Ethyl-7-Methylthieno[3,2-D]Pyrimidine typically involves multi-step organic reactions. A common approach includes the cyclization of appropriately substituted thioamides or related precursors under acidic or basic conditions. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses, reducing the reliance on hazardous reagents and minimizing waste generation. These developments align with the growing emphasis on green chemistry principles in modern organic synthesis.

The application of 4-Chloro-2-Ethyl-7-Methylthieno[3,2-D]Pyrimidine extends beyond drug discovery into materials science. Its rigid aromatic structure and ability to form extended conjugation make it a valuable component in the design of advanced materials such as organic semiconductors and optoelectronic devices. Researchers have explored its use as a building block for constructing two-dimensional covalent organic frameworks (COFs) that exhibit exceptional charge transport properties. These materials hold promise for applications in flexible electronics and energy storage systems.

In conclusion, 4-Chloro-2-Ethyl-7-Methylthieno[3,2-D]Pyrimidine stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structural features, combined with recent advances in synthetic methodologies and application-oriented research, position it as a key molecule for future innovations in pharmaceuticals and materials science. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science.